Cas no 4455-09-8 (2-Phenylethyl 4-methylbenzenesulfonate)

2-Phenylethyl 4-methylbenzenesulfonate is an organic sulfonate ester commonly utilized as an intermediate in synthetic organic chemistry. Its structure, featuring a phenylethyl group linked to a tosylate moiety, makes it valuable for nucleophilic substitution reactions, particularly in the preparation of phenylethyl derivatives. The compound exhibits good stability under standard conditions and offers predictable reactivity, facilitating controlled transformations in complex syntheses. Its tosylate group serves as an effective leaving group, enabling efficient alkylation or arylation processes. This reagent is particularly useful in pharmaceutical and fine chemical applications where precise functionalization of aromatic systems is required. Proper handling should account for its potential sensitivity to hydrolysis under acidic or basic conditions.
2-Phenylethyl 4-methylbenzenesulfonate structure
4455-09-8 structure
Product name:2-Phenylethyl 4-methylbenzenesulfonate
CAS No:4455-09-8
MF:C15H16O3S
MW:276.3507
MDL:MFCD06248628
CID:332349
PubChem ID:87576249

2-Phenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-methyl-, 2-phenylethyl ester
    • Phenethyl p-Toluenesulfonate
    • 2-Phenylethyl 4-methylbenzenesulfonate
    • Pentafluorobenzyl p-toluenesulfonate
    • 2-Phenylethyl p-Toluenesulfonate
    • p-Toluenesulfonic Acid 2-Phenylethyl Ester
    • p-Toluenesulfonic Acid Phenethyl Ester
    • PHENETHYL TOSYLATE
    • phenethyl 4-methylbenzenesulfonate
    • CVPPUZPZPFOFPK-UHFFFAOYSA-N
    • C15H16O3S
    • Phenylethyl Tosylate
    • 2-phenylethyl tosylate
    • BARIUM 3-ETHYLHEXANOATE
    • ARONIS010130
    • C14H9F5O3S
    • CVPPUZPZPFOFPK-UHFFFAOYSA-
    • SBB006308
    • BBL022909
    • NSC142250
    • 3790AE
    • STL065671
    • ANW-1
    • DTXSID80196218
    • EN300-7235630
    • CS-0153015
    • FT-0635305
    • toluene-4-sulfonic acid phenethyl ester
    • NSC 142250
    • NCGC00161069-01
    • 2-Phenylethyl 4-methylbenzenesulfonate #
    • MFCD00059322
    • phenethyl4-methylbenzenesulfonate
    • NCGC00161069-02
    • SCHEMBL241683
    • InChI=1/C15H16O3S/c1-13-7-9-15(10-8-13)19(16,17)18-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
    • 4455-09-8
    • 2-phenylethyl 4-methylbenzene-1-sulfonate
    • AKOS000499138
    • VS-07277
    • D82117
    • T0270
    • NSC-142250
    • DB-051228
    • MDL: MFCD06248628
    • Inchi: 1S/C15H16O3S/c1-13-7-9-15(10-8-13)19(16,17)18-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
    • InChI Key: CVPPUZPZPFOFPK-UHFFFAOYSA-N
    • SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)OC([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 276.08200
  • Monoisotopic Mass: 276.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Uncertain
  • Melting Point: 38.0 to 41.0 deg-C
  • PSA: 51.75000
  • LogP: 4.02380
  • Solubility: Uncertain

2-Phenylethyl 4-methylbenzenesulfonate Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:0-10°C

2-Phenylethyl 4-methylbenzenesulfonate Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Phenylethyl 4-methylbenzenesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A595076-1g
Phenethyl 4-methylbenzenesulfonate
4455-09-8 98%
1g
$8.0 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1223655-5g
Phenethyl 4-methylbenzenesulfonate
4455-09-8 98%
5g
¥630 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1223655-1g
Phenethyl 4-methylbenzenesulfonate
4455-09-8 98%
1g
¥193 2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P85850-1g
Phenethyl 4-methylbenzenesulfonate
4455-09-8 98%
1g
¥31.0 2024-07-19
abcr
AB250532-25 g
Phenethyl p-toluenesulfonate, 98%; .
4455-09-8 98%
25g
€139.10 2023-04-27
eNovation Chemicals LLC
D748821-100g
PENTAFLUOROBENZYL P-TOLUENESULFONATE
4455-09-8 98%
100g
$185 2024-06-07
Enamine
EN300-7235630-0.5g
2-phenylethyl 4-methylbenzene-1-sulfonate
4455-09-8
0.5g
$370.0 2023-05-30
abcr
AB250532-25g
Phenethyl p-toluenesulfonate, 98%; .
4455-09-8 98%
25g
€139.10 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-474209-25 g
Phenethyl p-Toluenesulfonate,
4455-09-8
25g
¥1,504.00 2023-07-11
A2B Chem LLC
AB78121-5g
p-Toluenesulfonic acid phenethyl ester
4455-09-8 98%
5g
$16.00 2024-04-20

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Amadis Chemical Company Limited
(CAS:4455-09-8)2-Phenylethyl 4-methylbenzenesulfonate
A1203685
Purity:99%
Quantity:100g
Price ($):186.0